Cas no 1427376-65-5 (2-(2-bromo-6-methoxyphenoxy)ethan-1-amine)

• Product Name: 2-(2-bromo-6-methoxyphenoxy)ethan-1-amine
• CAS No: 1427376-65-5
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6263694
• PubChem ID: 83140285
• Update Time: 2025-05-24

2-(2-bromo-6-methoxyphenoxy)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-6-methoxyphenoxy)ethan-1-amine
• 1427376-65-5
• A1-38306
• AKOS021461917
• EN300-1895462

• Inchi： 1S/C9H12BrNO2/c1-12-8-4-2-3-7(10)9(8)13-6-5-11/h2-4H,5-6,11H2,1H3
• InChI Key： NFBNMZPRTGXSEO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OCCN)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-bromo-6-methoxyphenoxy)ethan-1-amine

Comprehensive Overview of 2-(2-bromo-6-methoxyphenoxy)ethan-1-amine (CAS No. 1427376-65-5)

2-(2-bromo-6-methoxyphenoxy)ethan-1-amine is a specialized organic compound with a molecular formula of C₉H₁₂BrNO₂. This compound, identified by its CAS No. 1427376-65-5, has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a bromo and methoxy group on the aromatic ring, coupled with an ethan-1-amine side chain, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it could serve as a building block for targeted therapies.

In recent years, the demand for high-purity intermediates like 2-(2-bromo-6-methoxyphenoxy)ethan-1-amine has surged, driven by advancements in precision medicine and green chemistry. This compound’s structural motif is often explored in the development of small-molecule inhibitors, which are critical in treating diseases such as cancer and neurodegenerative disorders. Its brominated aromatic core also makes it a candidate for catalysis studies and material science applications, where researchers investigate its role in cross-coupling reactions.

The synthesis of 2-(2-bromo-6-methoxyphenoxy)ethan-1-amine typically involves multi-step organic reactions, including etherification and amination processes. Laboratories prioritize optimized reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with pharmaceutical-grade standards.

From an industrial perspective, 2-(2-bromo-6-methoxyphenoxy)ethan-1-amine is often sourced by contract research organizations (CROs) and custom synthesis providers. Its scalable production is a key focus, with efforts directed toward cost-effective methodologies and sustainable sourcing of raw materials. The compound’s stability under various conditions is another area of study, particularly for long-term storage and transportation in global supply chains.

Emerging trends in AI-driven drug discovery have further highlighted the importance of compounds like 2-(2-bromo-6-methoxyphenoxy)ethan-1-amine. Computational models often utilize its molecular descriptors to predict biological activity, reducing the time and cost associated with high-throughput screening. Additionally, its regioselective reactivity makes it a valuable tool for medicinal chemists designing next-generation therapeutics.

Environmental and regulatory considerations also play a role in the compound’s usage. Manufacturers adhere to REACH and GMP guidelines to ensure safety and compliance. The bioavailability and metabolic pathways of derivatives of 2-(2-bromo-6-methoxyphenoxy)ethan-1-amine are under investigation, particularly for their ecological impact and biodegradability.

In summary, 2-(2-bromo-6-methoxyphenoxy)ethan-1-amine (CAS No. 1427376-65-5) represents a critical intermediate in modern chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures its relevance in evolving fields such as drug development, catalysis, and sustainable chemistry, making it a compound of enduring scientific and commercial interest.